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Compound of Interest

Compound Name: 2,6-Dimethylanisole

Cat. No.: B089883 Get Quote

A detailed guide for researchers and product development professionals on the olfactory

performance, stability, and application-specific attributes of 2,6-Dimethylanisole compared to

key fragrance alternatives.

Introduction
2,6-Dimethylanisole is an aromatic compound utilized in the fragrance industry for its

distinctive sweet, floral, and mild ether-like scent profile.[1] This guide provides a

comprehensive comparison of its performance characteristics against other fragrance

ingredients with similar olfactory notes, including Anethole, Estragole, p-Cresyl Methyl Ether,

and Guaiacol. The following sections present quantitative data, detailed experimental protocols,

and visual workflows to assist researchers and developers in the selection of appropriate

fragrance materials for specific applications.

Olfactory Profile and Physical Properties
A comparative summary of the key physical and olfactory properties of 2,6-Dimethylanisole
and its alternatives is presented below. Understanding these fundamental characteristics is

crucial for predicting their behavior in various fragrance formulations.
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Compoun

d

CAS

Number

Molecular

Weight (

g/mol )

Boiling

Point (°C)

Odor

Profile

Odor

Threshold

Substantiv

ity (on

smelling

strip)

2,6-

Dimethylan

isole

1004-66-6 136.19 182

Sweet,

floral, mild

ether-

like[1][2]

Data Not

Available

Data Not

Available

Anethole 4180-23-8 148.20 234-237

Sweet,

anise,

warm,

herbaceou

s[3]

Data Not

Available
25 hours[4]

Estragole

(Methyl

Chavicol)

140-67-0 148.21 215-218

Sweet,

spice,

green,

herbal,

anise-

like[5][6][7]

Data Not

Available
25 hours[7]

p-Cresyl

Methyl

Ether

104-93-8 122.17 175-177

Sweet,

phenolic,

slightly

floral,

ylang-

ylang,

leather[8]

[9]

Data Not

Available

8-16

hours[10]

Guaiacol 90-05-1 124.14 205-206

Smoky,

sweet,

medicinal,

vanilla-

like[11][12]

0.00018 -

111 ng/L

air[5]

Data Not

Available
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Performance in Specific Fragrance Applications
The stability and performance of a fragrance ingredient can vary significantly depending on the

chemical environment of the final product. This section details the expected performance of

2,6-Dimethylanisole and its alternatives in soaps, lotions, and candles.

Soap Applications
In the high pH environment of cold process soap making, fragrance oils can exhibit

acceleration of trace, ricing (the formation of small, solid particles), or discoloration.

Comparative Performance in Soap:

Compound Expected Performance

2,6-Dimethylanisole Data Not Available

Anethole Generally good performance in soaps.[4]

Estragole (Methyl Chavicol) Generally good performance in soaps.[7]

p-Cresyl Methyl Ether Very good for soap perfumes.[13]

Guaiacol
Sensitive to alkali, which may lead to

discoloration and instability.[14]

Lotion and Cream Applications
In lotions and other cosmetic emulsions, key considerations for fragrance performance include

stability, prevention of discoloration, and maintaining scent integrity over the product's shelf life.

Comparative Performance in Lotions:
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Compound Expected Performance

2,6-Dimethylanisole Data Not Available

Anethole
Very good performance in creams and lotions.

[4]

Estragole (Methyl Chavicol)
Very good performance in creams and lotions.

[7]

p-Cresyl Methyl Ether Good performance in creams and lotions.[14]

Guaiacol
Prone to oxidation and discoloration, especially

when exposed to air and light.[15]

Candle Applications
For candle fragrances, important performance metrics include the "cold throw" (scent when

unlit), "hot throw" (scent when lit), and the stability of the fragrance oil at high temperatures in

molten wax.

Comparative Performance in Candles:

Compound Expected Performance

2,6-Dimethylanisole Data Not Available

Anethole Mediocre performance in candles.[4]

Estragole (Methyl Chavicol) Mediocre performance in candles.[7]

p-Cresyl Methyl Ether
Used in candles to enhance aroma with long-

lasting effects.[16]

Guaiacol Data Not Available

Experimental Protocols
To facilitate direct comparison and further research, the following are detailed methodologies

for key experiments in fragrance evaluation.
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Sensory Evaluation of Fragrance Intensity
This protocol outlines a method for a trained sensory panel to evaluate the intensity of

fragrance compounds.
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Preparation

Evaluation

Data Analysis

Prepare solutions of each fragrance compound
in a suitable solvent (e.g., dipropylene glycol)

at various concentrations.

Dip smelling strips into each solution
for a standardized duration.

Allow strips to air-dry for a
specified time before evaluation.

Present smelling strips to a panel of
trained sensory assessors in a randomized order.

Assessors rate the perceived odor intensity
on a labeled magnitude scale (LMS).

Provide palate cleansers (e.g., unscented air)
between samples to prevent olfactory fatigue.

Collect and compile intensity ratings
from all assessors.

Perform statistical analysis (e.g., ANOVA)
to determine significant differences in

perceived intensity between compounds.

Click to download full resolution via product page

Sensory evaluation workflow for fragrance intensity.
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Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis of Scented Candles
This protocol describes an instrumental method to quantify the volatile organic compounds

(VOCs) released from a scented candle.
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Sample Preparation & Headspace Sampling

GC-MS Analysis

Data Interpretation

Place a sample of the scented candle
in a sealed headspace vial.

Equilibrate the vial at a controlled
temperature to allow VOCs to enter the headspace.

Extract a sample of the headspace
gas using a gas-tight syringe or an

automated headspace sampler.

Inject the headspace sample into the
Gas Chromatograph (GC).

Separate the volatile compounds based on their
boiling points and polarity in the GC column.

Detect and identify the separated compounds
using the Mass Spectrometer (MS).

Analyze the resulting chromatogram to
identify and quantify the individual

fragrance components.

Compare the VOC profiles of candles
containing different fragrance ingredients.

Click to download full resolution via product page

Workflow for Headspace GC-MS analysis of scented candles.
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Evaluation of Fragrance Performance in Cold Process
Soap
This protocol details a standardized method for testing the performance of fragrance oils in cold

process soap making.[6][13][17]
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Soap Preparation

Observation During Soap Making

Curing and Final Evaluation

Prepare a standardized cold process
soap recipe.

Divide the soap batter into smaller, equal portions
for testing different fragrance oils.

Add a pre-determined amount of each
fragrance oil to the separate portions at trace.

Record any signs of acceleration (rapid thickening),
ricing (formation of solid specks), or separation

of the soap batter.

Pour the soap into molds and observe
any immediate changes.

Allow the soap to cure for 4-6 weeks.

After curing, evaluate the final color of the soap
for any discoloration caused by the fragrance oil.

Conduct a sensory evaluation of the cured soap
to assess the final scent strength and character.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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